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Introduction: Pigment Red 104, commonly known as Molybdate Orange, has long been a

benchmark in the coatings industry for its brilliant color, high opacity, and exceptional durability.

[1][2] However, due to the presence of lead and hexavalent chromium, its use is increasingly

restricted due to significant health and environmental concerns.[2][3] This has driven the

development of lead-free alternative pigments. This guide provides an objective comparison of

the durability of coatings formulated with Pigment Red 104 against those using modern lead-

free alternatives, supported by performance data and standardized experimental protocols. The

primary challenge remains in finding a single pigment that can replace the unique combination

of performance and cost-effectiveness of lead chromates, often necessitating formulations with

multiple pigments.[2][3]

Quantitative Durability Data
The durability of a pigment in a coating system is primarily assessed by its lightfastness and

weather resistance. Lightfastness refers to a pigment's ability to resist color change upon

exposure to light, while weather resistance encompasses its resilience to the combined effects

of sunlight, moisture, and temperature.

The following table summarizes the durability performance of Pigment Red 104 and several

high-performance lead-free alternatives.
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Pigment Class C.I. Name
Lightfastness
(Masstone)¹

Weather
Fastness
(Masstone)²

Key Properties

Lead Molybdate Pigment Red 104 Excellent Excellent

High opacity,

brilliant color,

excellent

durability, low

cost.[1][2]

Bismuth

Vanadate

Pigment Yellow

184
8 (Excellent) 5 (Excellent)

Bright greenish-

yellow, excellent

weather/chemica

l resistance, high

opacity.[4][5][6]

DPP
Pigment Orange

73
8 (Excellent) 5 (Excellent)

Brilliant orange,

high chroma,

exceptional

lightfastness.[7]

[8]

Isoindolinone
Pigment Yellow

110
7-8 (Excellent)

4-5 (Very Good -

Excellent)

Reddish-yellow,

good

transparency,

excellent

lightfastness.[9]

[10]

Isoindoline
Pigment Yellow

139
6-7 (Very Good) 4 (Very Good)

Warm, reddish-

yellow, good

durability, often

used to replace

chrome yellow.[9]

[11]

¹ Lightfastness Scale: 8 = Highest (Excellent), 1 = Lowest. Based on the Blue Wool Scale. ²

Weather Fastness Scale: 5 = Highest (Excellent), 1 = Lowest. Based on a graded scale of color

change after exposure. Note: Data is compiled from multiple technical sources and may not be
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directly comparable due to variations in testing conditions. Pigment Red 104 is consistently

rated as "Excellent," serving as the industry benchmark.

Experimental Protocols: Accelerated Weathering
To assess and compare the durability of coating formulations, accelerated weathering tests are

employed. These tests simulate long-term outdoor exposure in a controlled laboratory setting.

The most common protocols are ASTM D4587 and ISO 16474-3.[12][13]

Objective: To evaluate the resistance of coatings to degradation caused by environmental

factors like sunlight (UV radiation), heat, and moisture.[14][15]

Apparatus:

Fluorescent UV and Condensation Chamber: An apparatus equipped with fluorescent lamps

(typically UVA-340 to simulate sunlight below 340 nm), a heated water pan for condensation,

and controls for temperature and cycle timing.[16]

Methodology (Based on ASTM D4587):

Specimen Preparation: Coatings are applied to standardized panels (e.g., steel or aluminum)

at a uniform film thickness and cured according to manufacturer specifications.

Initial Measurement: Before exposure, the color (using a spectrophotometer per CIELAB

Lab* scale) and gloss (using a gloss meter) of each panel are measured and recorded.

Exposure Cycle: The prepared panels are placed in the weathering chamber and subjected

to alternating cycles of UV radiation and moisture. A typical cycle is:

UV Exposure: 8 hours of UV irradiation at a controlled black panel temperature of 60°C.

[17]

Condensation: 4 hours of condensation (darkness) at a black panel temperature of 50°C.

[17]

Test Duration: The total exposure time can range from 250 to over 1000 hours, depending on

the coating's intended application and required performance level.[17]
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Evaluation: Panels are periodically removed and inspected. The color and gloss are re-

measured. Degradation is quantified by:

Color Change (ΔE*): The calculated total color difference.

Gloss Retention: The percentage of the initial gloss that is retained.

Visual Assessment: Checking for physical defects such as chalking, cracking, or blistering.

[15]

Visualization of Experimental Workflow
The logical flow of the accelerated weathering test protocol is crucial for ensuring repeatable

and comparable results. The diagram below illustrates this workflow.
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Caption: Accelerated Weathering Testing Workflow.
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Conclusion
The data indicates that while Pigment Red 104 offers outstanding durability, high-performance

lead-free alternatives have been developed that provide comparable performance in

demanding applications.[18]

Bismuth Vanadate (PY184) stands out as a premier inorganic alternative, delivering excellent

weather and chemical resistance, making it a suitable replacement in many high-

performance coatings, including automotive applications.[5][6]

High-performance organic pigments, such as those from the DPP and Isoindolinone classes,

offer brilliant chroma and excellent lightfastness, rivaling traditional pigments.[7][10] They are

often combined with opaque inorganic pigments to achieve a balance of color, opacity, and

durability.[3]

For researchers and formulators, the selection of a lead-free alternative will depend on the

specific requirements of the application, including the desired color space, opacity, and the

severity of environmental exposure. While a direct 1:1 replacement for Pigment Red 104 is

challenging, a systematic approach using combinations of modern inorganic and organic

pigments can achieve coatings with high durability and safety, meeting both performance

standards and regulatory requirements.[3][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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